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Compound of Interest

Compound Name: Vitamin U chloride

Cat. No.: B13406642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation products and
pathways of S-Methylmethionine chloride, commonly known as Vitamin U. The information
presented herein is intended to support research, development, and stability assessment of
formulations containing this compound.

Introduction

S-Methylmethionine (SMM) chloride, often referred to as Vitamin U, is a derivative of the amino
acid methionine. It is found naturally in various plants, particularly in cabbage.[1] While not a
true vitamin, SMM has been investigated for its potential therapeutic effects.[2][3]
Understanding its stability and degradation profile is crucial for the development of
pharmaceutical and nutraceutical products. SMM is known to be susceptible to degradation,
primarily through thermal decomposition. This guide details the known degradation products,
the kinetics of degradation under various conditions, and the analytical methodologies used for
their characterization.

Primary Degradation Pathway

The principal degradation pathway of S-Methylmethionine chloride is its thermal decomposition
into dimethyl sulfide (DMS) and homoserine. This reaction is a key consideration in the
processing of food products containing SMM, such as in the production of beer from malt and
in the processing of tea.[1][4] The degradation follows first-order kinetics.[5]
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The degradation can be represented by the following reaction:
S-Methylmethionine - Dimethyl Sulfide + Homoserine

This decomposition is significantly influenced by temperature and pH.

Visual Representation of the Primary Degradation
Pathway
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Forced Degradation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Degradation Profile of S-Methylmethionine Chloride
(Vitamin U): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-chloride
https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-chloride
https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-chloride
https://www.benchchem.com/product/b13406642#degradation-products-of-vitamin-u-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13406642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

